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Compound of Interest

Compound Name: 2-Methyl-1,5-hexadiene

Cat. No.: B165376 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-1,5-hexadiene
This guide provides critical safety and logistical information for the proper handling and

disposal of 2-Methyl-1,5-hexadiene in a laboratory setting. Adherence to these procedures is

essential for the safety of all personnel.

Chemical and Physical Properties

Property Value Source

CAS Number 4049-81-4 [1]

Molecular Formula C₇H₁₂ [2]

Molecular Weight 96.17 g/mol [1][3]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 92 °C (lit.) [1]

Density 0.712 g/mL at 25 °C (lit.) [1]

Flash Point -12 °C (10.4 °F) - closed cup [1]

Vapor Density >1 (vs air) [1]
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Hazard Identification and Personal Protective
Equipment (PPE)
2-Methyl-1,5-hexadiene is a highly flammable liquid and vapor that poses significant health

risks.[2][4] It is classified as a carcinogen, a mutagen, and may cause damage to organs

through prolonged or repeated exposure.[1][4] Therefore, strict adherence to PPE protocols is

mandatory.

Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

face shield.[5]

Protects against splashes and

vapors.

Hand Protection
Neoprene or nitrile rubber

gloves.[5]

Provides a barrier against skin

contact.

Body Protection
Protective clothing, such as a

lab coat.[5]

Prevents contamination of

personal clothing.

Respiratory Protection

NIOSH-certified organic vapor

(black cartridge) respirator

where inhalation may occur.[5]

Protects against inhaling

harmful vapors.

Experimental Workflow and Handling Procedures
All operations involving 2-Methyl-1,5-hexadiene must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[5][6] The workspace must be equipped with an

emergency eyewash station and a safety shower.[5]

Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of all ignition sources, including sparks, open flames, and hot surfaces.[2][4]

Grounding: To prevent static discharge, all containers and receiving equipment must be

grounded and bonded.[2][4]
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Tool Selection: Use only non-sparking tools and explosion-proof electrical equipment.[4][6]

Dispensing: When transferring the chemical, do so in a well-ventilated area and keep the

container tightly closed when not in use.[2][6]

Post-Handling: After use, wash hands and any exposed skin thoroughly.[6] Contaminated

clothing should be removed and washed before reuse.[4]

Safe Handling Workflow for 2-Methyl-1,5-hexadiene
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Caption: Workflow for handling 2-Methyl-1,5-hexadiene.

First Aid and Emergency Procedures
In Case of Exposure:

Skin Contact: Immediately take off all contaminated clothing.[2] Rinse the skin with plenty of

water for at least 15 minutes.[6] Seek medical attention if irritation develops and persists.[4]

Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if

present and easy to do. Continue rinsing.[6] If eye irritation persists, get medical

advice/attention.[6]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[6][7] If the person feels unwell, call a poison center or doctor.[6]

Ingestion: Do NOT induce vomiting.[6][8] Immediately call a poison center or doctor.[6][9] If

vomiting occurs naturally, have the victim lean forward.[8]

In Case of Fire:

Use carbon dioxide (CO₂), dry chemical, or foam for extinction.[6] Water spray may be used

to cool closed containers.[10]

Disposal Plan
All waste containing 2-Methyl-1,5-hexadiene must be treated as hazardous waste.

Container Disposal: Do not empty into drains.[2] Dispose of the contents and container to an

approved waste disposal plant in accordance with local, regional, national, and international

regulations.[4][6]

Spill Cleanup: For small spills, absorb with an inert, non-combustible material like

vermiculite, sand, or earth and place it into a container for later disposal.[4] For large spills,

dike the material to prevent it from spreading.[4] Always use non-sparking tools during

cleanup.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-メチル-1,5-ヘキサジエン 97% | Sigma-Aldrich [sigmaaldrich.com]

2. Page loading... [guidechem.com]

3. 2-Methyl-1,5-hexadiene | C7H12 | CID 19965 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. cdn.chemservice.com [cdn.chemservice.com]

5. gelest.com [gelest.com]

6. fishersci.com [fishersci.com]

7. airgas.com [airgas.com]

8. fishersci.com [fishersci.com]

9. content.labscoop.com [content.labscoop.com]

10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Methyl-
1,5-hexadiene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165376#personal-protective-equipment-for-handling-
2-methyl-1-5-hexadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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